![molecular formula C17H13ClN4O2S B294813 6-[(2-Chlorophenoxy)methyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B294813.png)
6-[(2-Chlorophenoxy)methyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-[(2-Chlorophenoxy)methyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been widely researched for its potential applications in the field of medicine. This compound is known for its unique structure and properties that make it a promising candidate for the development of new drugs. In
Mechanism of Action
The mechanism of action of 6-[(2-Chlorophenoxy)methyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that this compound has the ability to inhibit certain enzymes and pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific disease being targeted. However, studies have shown that this compound has the ability to reduce inflammation, inhibit cell proliferation, and induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-[(2-Chlorophenoxy)methyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its unique structure and properties that make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully evaluated in preclinical studies.
Future Directions
There are several future directions for research on 6-[(2-Chlorophenoxy)methyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the main areas of focus is the development of new drugs that can target specific diseases, such as cancer and diabetes. Another area of research is the evaluation of the potential side effects and toxicity of this compound in preclinical studies. Finally, there is a need for further studies to fully understand the mechanism of action of this compound and its potential applications in the field of medicine.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound has a unique structure and properties that make it a promising candidate for the development of new drugs. However, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of 6-[(2-Chlorophenoxy)methyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-chlorobenzyl chloride with sodium azide to yield 2-azido-1-(2-chlorophenyl)ethanol. This intermediate is then reacted with 2-(phenoxymethyl)thiophene-3-carboxylic acid in the presence of a catalyst to yield the desired product.
Scientific Research Applications
The unique structure of 6-[(2-Chlorophenoxy)methyl]-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole makes it a promising candidate for the development of new drugs. This compound has been extensively researched for its potential applications in the treatment of various diseases, including cancer, diabetes, and inflammation.
Properties
Molecular Formula |
C17H13ClN4O2S |
---|---|
Molecular Weight |
372.8 g/mol |
IUPAC Name |
6-[(2-chlorophenoxy)methyl]-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H13ClN4O2S/c18-13-8-4-5-9-14(13)24-11-16-21-22-15(19-20-17(22)25-16)10-23-12-6-2-1-3-7-12/h1-9H,10-11H2 |
InChI Key |
RLHGJYSWOSKYLL-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)COC4=CC=CC=C4Cl |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)COC4=CC=CC=C4Cl |
Origin of Product |
United States |
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